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Valacyclovir-d8 Hydrochloride Valacyclovir-d8 Hydrochloride L-Valacyclovir-d8 is intended for use as an internal standard for the quantification of L-valacyclovir by GC- or LC-MS. L-Valacyclovir is an L-valyl prodrug form of the antiviral guanosine analog acyclovir. L-Valacyclovir inhibits herpes simplex virus type 1 (HSV-1) replication (IC50 = 0.84 µM in Vero cells). It is more potent than the stereoisomer D-valacyclovir but less potent than acyclovir in vitro, however, it is rapidly converted to acyclovir in vivo. Formulations containing L-valacyclovir have been used in the treatment of HSV-1 infections.
Labelled Valacyclovir. Valacyclovir is an antiviral drug used to treat infections caused by herpes viruses.
Brand Name: Vulcanchem
CAS No.: 1279033-32-7
VCID: VC0196384
InChI: InChI=1S/C13H20N6O4.ClH/c1-7(2)8(14)12(21)23-4-3-22-6-19-5-16-9-10(19)17-13(15)18-11(9)20;/h5,7-9H,3-4,6,14H2,1-2H3,(H2,15,18,20);1H/t8-,9?;/m0./s1/i1D3,2D3,7D,8D;
SMILES: CC(C)C(C(=O)OCCOCN1C=NC2C1=NC(=NC2=O)N)N.Cl
Molecular Formula: C13H12N6O4D8·HCl
Molecular Weight: 368.85

Valacyclovir-d8 Hydrochloride

CAS No.: 1279033-32-7

Cat. No.: VC0196384

Molecular Formula: C13H12N6O4D8·HCl

Molecular Weight: 368.85

Purity: > 95%

* For research use only. Not for human or veterinary use.

Valacyclovir-d8 Hydrochloride - 1279033-32-7

Specification

Description L-Valacyclovir-d8 is intended for use as an internal standard for the quantification of L-valacyclovir by GC- or LC-MS. L-Valacyclovir is an L-valyl prodrug form of the antiviral guanosine analog acyclovir. L-Valacyclovir inhibits herpes simplex virus type 1 (HSV-1) replication (IC50 = 0.84 µM in Vero cells). It is more potent than the stereoisomer D-valacyclovir but less potent than acyclovir in vitro, however, it is rapidly converted to acyclovir in vivo. Formulations containing L-valacyclovir have been used in the treatment of HSV-1 infections.
Labelled Valacyclovir. Valacyclovir is an antiviral drug used to treat infections caused by herpes viruses.
CAS No. 1279033-32-7
Molecular Formula C13H12N6O4D8·HCl
Molecular Weight 368.85
IUPAC Name 2-[(2-amino-6-oxo-5H-purin-9-yl)methoxy]ethyl (2S)-2-amino-2,3,4,4,4-pentadeuterio-3-(trideuteriomethyl)butanoate;hydrochloride
Standard InChI InChI=1S/C13H20N6O4.ClH/c1-7(2)8(14)12(21)23-4-3-22-6-19-5-16-9-10(19)17-13(15)18-11(9)20;/h5,7-9H,3-4,6,14H2,1-2H3,(H2,15,18,20);1H/t8-,9?;/m0./s1/i1D3,2D3,7D,8D;
SMILES CC(C)C(C(=O)OCCOCN1C=NC2C1=NC(=NC2=O)N)N.Cl
Appearance Solid Powder

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